Cas no 1235079-03-4 (1-methyl-2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-methyl-2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide
• CAS No: 1235079-03-4
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 6204669
• PubChem ID: 49723560
• Update Time: 2025-05-05

1-methyl-2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide
• 1-methyl-2-oxo-N-[3-(quinolin-8-yloxy)propyl]-1,2-dihydropyridine-3-carboxamide
• AKOS024526507
• F5875-0018
• 1-methyl-2-oxo-N-(3-quinolin-8-yloxypropyl)pyridine-3-carboxamide
• 1-methyl-2-oxo-N-(3-(quinolin-8-yloxy)propyl)-1,2-dihydropyridine-3-carboxamide
• 1235079-03-4

• Inchi： 1S/C19H19N3O3/c1-22-12-4-8-15(19(22)24)18(23)21-11-5-13-25-16-9-2-6-14-7-3-10-20-17(14)16/h2-4,6-10,12H,5,11,13H2,1H3,(H,21,23)
• InChI Key： XMOFKKFWTRKKOC-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=CC=CN=C12)CCCNC(C1=CC=CN(C)C1=O)=O

Computed Properties

• Exact Mass: 337.14264148g/mol
• Monoisotopic Mass: 337.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 1-methyl-2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide

1-Methyl-2-Oxo-N-(3-(Quinolin-8-Yloxy)Propyl)-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

1-Methyl-2-Oxo-N-(3-(Quinolin-8-Yloxy)Propyl)-1,2-Dihydropyridine-3-Carboxamide, also known by its CAS number 1235079-03-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their versatility and applications in drug design. The structure of this compound is characterized by a dihydropyridine ring system, a quinoline moiety, and an amide functional group, making it a unique candidate for exploring novel chemical reactions and biological activities.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods and asymmetric synthesis have enabled the production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, further enhancing the efficiency of its preparation.

One of the most promising applications of 1-Methyl-2-Oxo-N-(3-(Quinolin-8-Yloxy)Propyl)-1,2-Dihydropyridine-3-Carboxamide lies in its potential as a bioactive molecule. Studies have shown that this compound exhibits significant antioxidant activity, making it a potential candidate for use in anti-inflammatory and neuroprotective therapies. Additionally, its ability to modulate cellular signaling pathways has been investigated in the context of cancer treatment.

The quinoline moiety in this compound plays a crucial role in its biological activity. Quinoline derivatives are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities. The integration of this moiety with the dihydropyridine ring system creates a synergistic effect that enhances its bioavailability and efficacy. Recent research has focused on modifying the substituents on the quinoline ring to further optimize its therapeutic potential.

In terms of chemical reactivity, this compound demonstrates remarkable stability under various reaction conditions. Its amide functional group makes it susceptible to nucleophilic attack, enabling it to participate in peptide bond formation and other amide-related reactions. This property has been exploited in the development of novel drug delivery systems and bioconjugates.

The structural complexity of 1-Methyl-2-Oxo-N-(3-(Quinolin-8-Yloxy)Propyl)-1,2-Dihydropyridine-3-Carboxamide also makes it an interesting candidate for materials science applications. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. For instance, its conjugated π-system could be harnessed for applications in organic electronics and optoelectronics.

From an environmental standpoint, the synthesis and application of this compound are being evaluated for their sustainability. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. This approach aligns with global efforts to promote eco-friendly chemical practices.

In conclusion, 1-Methyl-2-Oxo-N-(3-(Quinolin-8-Yloxy)Propyl)-1,2-Dihydropyridine-3-Carboxamide represents a multifaceted compound with vast potential across various scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both chemical innovation and therapeutic development.